Cas no 1336787-16-6 ((2S)-1-(3-bromophenyl)propan-2-amine)

• Product Name: (2S)-1-(3-bromophenyl)propan-2-amine
• CAS No: 1336787-16-6
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 5989685
• PubChem ID: 28118313
• Update Time: 2025-06-08

(2S)-1-(3-bromophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-bromophenyl)propan-2-amine
• Benzeneethanamine, 3-bromo-α-methyl-, (αS)-
• (2S)-1-(3-bromophenyl)propan-2-amine
• 1335994-17-6
• 1336787-16-6
• N10830
• (1S)-2-(3-BROMOPHENYL)-1-METHYLETHYLAMINE
• ATRSAWXXYCBXLI-UHFFFAOYSA-N
• BENZENEETHANAMINE, 3-BROMO-.ALPHA.-METHYL-
• AB76444
• 3-Bromoamphetamine [NFLIS-DRUG]
• M-BA
• Benzeneethanamine, 3-bromo-alpha-methyl-
• (1R)-2-(3-BROMOPHENYL)-1-METHYLETHYLAMINE
• AB76430
• UNII-RR1BP48Z71
• MB06206
• 1-(3-BROMOPHENYL)PROPAN-2-AMINE
• RR1BP48Z71
• 3-Bromoamphetamine
• AKOS017269165
• AS-49812
• SCHEMBL7473544
• EN300-58835
• 3-Ba
• 2-(3-Bromo-phenyl)-1-methyl-ethylamine
• 61610-65-9
• DTXSID001024263
• AKOS000152450

• Inchi： 1S/C9H12BrN/c1-7(11)5-8-3-2-4-9(10)6-8/h2-4,6-7H,5,11H2,1H3/t7-/m0/s1
• InChI Key： ATRSAWXXYCBXLI-ZETCQYMHSA-N
• SMILES： C1(C[C@H](C)N)=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 213.01531g/mol
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• Boiling Point: 272.2±15.0 °C(Predicted)
• pka: 9.87±0.10(Predicted)

Additional information on (2S)-1-(3-bromophenyl)propan-2-amine

(2S)-1-(3-Bromophenyl)Propan-2-Amine: A Comprehensive Overview

(2S)-1-(3-Bromophenyl)Propan-2-Amine, identified by the CAS Registry Number 1336787-16-6, is a chiral organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom attached to a phenyl ring and an amino group positioned on the second carbon of a propane chain. The (2S) configuration denotes the specific stereochemistry of the molecule, making it a valuable compound in asymmetric synthesis and enantioselective reactions.

The synthesis of (2S)-1-(3-Bromophenyl)Propan-2-Amine typically involves multi-step processes, often starting from bromobenzene derivatives. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective methods for producing this compound. Researchers have explored the use of organocatalysts and transition metal catalysts to achieve high enantiomeric excess, which is crucial for its application in drug discovery and chiral resolution processes.

In terms of chemical properties, (2S)-1-(3-Bromophenyl)Propan-2-Amine exhibits strong nucleophilic behavior due to the presence of the amino group, making it reactive in various nucleophilic substitution reactions. Its bromine substituent also contributes to its reactivity, particularly in aromatic substitution reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, including kinase inhibitors and GPCR modulators.

The application of (2S)-1-(3-Bromophenyl)Propan-2-Amine extends beyond organic synthesis into materials science. Its chiral properties make it a candidate for the development of chiral catalysts and asymmetric materials. For instance, researchers have investigated its use in creating enantioselective surfaces for catalytic applications, leveraging its stereochemical properties to enhance reaction efficiency.

Recent research has also focused on the biological activity of (2S)-1-(3-Bromophenyl)Propan-2-Amine. Studies have demonstrated its potential as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways makes it a promising candidate for further exploration in preclinical studies.

In conclusion, (2S)-1-(3-Bromophenyl)Propan-2-Amine is a versatile compound with significant potential across multiple disciplines. Its unique structure, stereochemical properties, and reactivity make it an invaluable tool in organic synthesis, pharmacology, and materials science. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific innovation.